Cas no 1246034-91-2 (tert-butyl 3-amino-4-(3,5-dimethylphenyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-4-(3,5-dimethylphenyl)piperidine-1-carboxylate
• CAS No: 1246034-91-2
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• MDL: MFCD17079025
• CID: 5157891
• Update Time: 2025-05-20

tert-butyl 3-amino-4-(3,5-dimethylphenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-4-(3,5-dimethylphenyl)piperidine-1-carboxylate
• tert-butyl3-amino-4-(3,5-dimethylphenyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-amino-4-(3,5-dimethylphenyl)-, 1,1-dimethylethyl ester

• MDL： MFCD17079025
• Inchi： 1S/C18H28N2O2/c1-12-8-13(2)10-14(9-12)15-6-7-20(11-16(15)19)17(21)22-18(3,4)5/h8-10,15-16H,6-7,11,19H2,1-5H3
• InChI Key： GRDJSTQQMVNOOT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C=C(C)C=C(C)C=2)C(C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 2.8
• Topological Polar Surface Area: 55.6

Additional information on tert-butyl 3-amino-4-(3,5-dimethylphenyl)piperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-Amino-4-(3,5-dimethylphenyl)piperidine-1-carboxylate (CAS: 1246034-91-2)

The compound tert-butyl 3-amino-4-(3,5-dimethylphenyl)piperidine-1-carboxylate (CAS: 1246034-91-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its potential in the development of novel drug candidates, owing to its unique structural features and versatile reactivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for tert-butyl 3-amino-4-(3,5-dimethylphenyl)piperidine-1-carboxylate, emphasizing its role as a key building block for the preparation of sigma-1 receptor ligands. The study demonstrated that this compound could be efficiently synthesized through a multi-step process involving palladium-catalyzed cross-coupling reactions and subsequent Boc protection. The resulting derivatives exhibited promising binding affinities for sigma-1 receptors, which are implicated in neuroprotection and pain modulation.

Another notable application of this compound was reported in a 2024 ACS Chemical Neuroscience article, where it was utilized as a precursor for the development of potent kappa-opioid receptor (KOR) antagonists. The researchers highlighted the importance of the 3,5-dimethylphenyl moiety in enhancing the selectivity and pharmacokinetic properties of the final drug candidates. The study also provided insights into the compound's metabolic stability, which is a critical factor for its potential use in clinical settings.

Beyond its pharmacological applications, tert-butyl 3-amino-4-(3,5-dimethylphenyl)piperidine-1-carboxylate has also been investigated for its utility in chemical biology probes. A recent Chemical Communications paper described its incorporation into fluorescent tags for imaging studies, enabling real-time visualization of receptor dynamics in live cells. This innovative approach opens new avenues for understanding the molecular mechanisms underlying receptor-ligand interactions.

In summary, the growing body of research on tert-butyl 3-amino-4-(3,5-dimethylphenyl)piperidine-1-carboxylate underscores its versatility and importance in drug discovery and chemical biology. Its unique structural attributes and broad applicability make it a valuable tool for researchers aiming to develop next-generation therapeutics and probes. Future studies are expected to further explore its potential in addressing unmet medical needs, particularly in the realms of CNS disorders and inflammation.